

# zimelidine withdrawal from market reasons

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: Zimelidine

CAS No.: 56775-88-3

Cat. No.: S547769

Get Quote

## Primary Reason for Market Withdrawal

The decision to withdraw **zimelidine** was driven by the occurrence of **Guillain-Barré syndrome (GBS)** in some patients [1] [2] [3]. This association was deemed an unacceptable risk that outweighed the drug's benefits.

- **Condition:** Guillain-Barré syndrome is an autoimmune disorder that attacks the peripheral nerves [3].
- **Clinical Presentation:** Cases linked to **zimelidine** involved symptoms such as **muscle weakness, paralysis, and potentially life-threatening respiratory failure** [4] [3]. Some patients exhibited distal weakness more than proximal weakness, sometimes with cranial nerve involvement [4].
- **Supporting Data:** Cerebrospinal fluid (CSF) analysis in these cases often showed a high protein level, and some patients had documented reduced nerve conduction velocities, consistent with a demyelinating neuropathy [4].

## Other Documented Safety Concerns


While GBS was the primary cause for withdrawal, other adverse effects were reported, which contributed to the overall safety profile assessment.

Concern	Description
Other Neurological Effects	Tremors, seizures, and extrapyramidal symptoms (movement disorders) were noted [3].

Concern	Description
Liver Toxicity	Rare cases of hepatitis and liver failure were reported, necessitating monitoring of liver enzymes [3].
Serotonin Syndrome	A known risk with SSRIs, this potentially life-threatening condition involves agitation, confusion, rapid heart rate, and muscle rigidity [3].
Withdrawal Symptoms	Abrupt discontinuation could cause flu-like symptoms, dizziness, and "brain zaps" [3].

## Zimelidine's Development and Withdrawal Timeline

The following diagram outlines the key events from **zimelidine's** development to its market withdrawal.



[Click to download full resolution via product page](#)

### Key events in the history of **Zimelidine**

- **Development (1970s): Zimelidine** was developed in Sweden by Arvid Carlsson and his team at Astra AB. It was derived from the antihistamine pheniramine and represented a novel class of

antidepressants [1] [5].

- **Market Launch (1982):** It was launched in Europe under brand names like Zelmid and was noted for its efficacy with fewer anticholinergic side effects than older tricyclic antidepressants [4] [6] [5].
- **Identification of Risk & Withdrawal (1983-1984):** Within a year and a half of its launch, reports of GBS emerged. The drug was subsequently withdrawn worldwide in 1983-1984 [4] [1] [7].

## Impact and Legacy

**Zimelidine's** withdrawal had an immediate impact but ultimately paved the way for future SSRIs.

- **Regulatory Caution:** The incident made regulatory agencies like the FDA more cautious about approving the next SSRI, fluoxetine (Prozac), which was approved in 1987 after a lengthy review [5].
- **Confirmation of SSRI Viability:** Subsequent SSRIs (e.g., fluoxetine, sertraline, paroxetine) did not show the same risk of GBS, confirming that the issue was specific to **zimelidine** and not the entire SSRI class [5].

**Zimelidine's** history serves as a critical case study in drug development, highlighting the importance of robust post-marketing surveillance and the potential for rare, serious adverse effects to emerge only after a drug is in widespread use.

*Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. - Wikipedia Zimelidine [en.wikipedia.org]
2. Zimeldine - an overview [sciencedirect.com]
3. dihydrochloride monohydrate,(prescription) zimelidine [microbiomeprescription.com]
4. Zimelidine - an overview [sciencedirect.com]
5. The Rise and Sudden Fall of Zimelidine : The First SSRI | 2020-11-16 [thecarlatreport.com]
6. Zimelidine: a review of its pharmacological properties and ... [pubmed.ncbi.nlm.nih.gov]

7. 5 reasons to think twice before taking an antidepressant - Empower... [empowertotalhealth.com.au]

To cite this document: Smolecule. [zimelidine withdrawal from market reasons]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547769#zimelidine-withdrawal-from-market-reasons]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** info@smolecule.com

**Web:** www.smolecule.com